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Compound of Interest

Compound Name: SKLB1002

Cat. No.: B612002 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step plan for the safe

and compliant disposal of SKLB1002, a potent VEGFR2 inhibitor. While some sources indicate

that SKLB1002 may not be classified as a hazardous substance under specific regulations

such as the European Union's REACH, it is imperative to handle its disposal with the caution

afforded to all laboratory chemicals.[1]

Essential Disposal Information
The following table summarizes key information regarding the disposal of SKLB1002. This data

is compiled from general safety data sheet (SDS) guidelines for chemical reagents.
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Parameter Information Source

Product Name SKLB1002 N/A

CAS Number 1225451-84-2 N/A

Primary Disposal Route Chemical Waste Inferred from general SDS

Sewage System Disposal Prohibited [1]

Household Garbage Disposal Prohibited [1]

Regulatory Compliance
Local, regional, national, and

international regulations
[2][3][4]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol is crucial for ensuring safety and compliance.

The following steps provide a clear workflow for the disposal of SKLB1002 and associated

waste.

Consult the Safety Data Sheet (SDS): The primary source of information for chemical

handling and disposal is the manufacturer's SDS. Always review the SDS for specific

instructions regarding SKLB1002 before proceeding with disposal. Section 13 of the SDS

typically contains disposal considerations.[1][2]

Personal Protective Equipment (PPE): Before handling SKLB1002 for disposal, ensure

appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

Segregation of Waste:

Solid SKLB1002: Collect waste SKLB1002 powder in a clearly labeled, sealed container

designated for chemical waste.

Solutions of SKLB1002: Collect solutions in a labeled, leak-proof container designated for

liquid chemical waste. Do not mix with other incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with SKLB1002, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as
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solid chemical waste.

Waste Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name,

"SKLB1002."

Store waste containers in a designated, secure area away from general laboratory traffic,

and ensure they are compatible with the storage conditions.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the

pickup and proper disposal of the SKLB1002 waste. Adhere to all institutional and regulatory

procedures for waste handover.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SKLB1002.
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Caption: Logical workflow for the safe and compliant disposal of SKLB1002.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b612002?utm_src=pdf-body-img
https://www.benchchem.com/product/b612002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory personnel can ensure the safe handling and disposal

of SKLB1002, minimizing risks to themselves and the environment, thereby fostering a culture

of safety and responsibility within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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